Cas no 688054-53-7 (4-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}-N-(2-phenylethyl)butanamide)

• Product Name: 4-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}-N-(2-phenylethyl)butanamide
• CAS No: 688054-53-7
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5435985
• Update Time: 2025-10-30

4-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}-N-(2-phenylethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)-N-(2-phenylethyl)butanamide
• 4-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}-N-(2-phenylethyl)butanamide

• Inchi： 1S/C21H21N3O4S/c25-19(22-9-8-14-5-2-1-3-6-14)7-4-10-24-20(26)15-11-17-18(28-13-27-17)12-16(15)23-21(24)29/h1-3,5-6,11-12H,4,7-10,13H2,(H,22,25)(H,23,29)
• InChI Key： UJYGRXVQMHPHDH-UHFFFAOYSA-N
• SMILES： S=C1N([H])C2=C([H])C3=C(C([H])=C2C(N1C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O)OC([H])([H])O3

Additional information on 4-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}-N-(2-phenylethyl)butanamide

Research Brief on 4-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}-N-(2-phenylethyl)butanamide (CAS: 688054-53-7)

The compound 4-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}-N-(2-phenylethyl)butanamide (CAS: 688054-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key enzymatic pathways, particularly those involved in oxidative stress and inflammation. The quinazoline core, coupled with the sulfanylidene moiety, suggests a potential for interaction with thiol-containing proteins and enzymes, making it a candidate for targeting diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated promising inhibitory effects on specific kinases and proteases, though further validation is required.

The synthesis of 4-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}-N-(2-phenylethyl)butanamide involves a multi-step process, with recent optimizations focusing on yield improvement and purity. Advances in green chemistry have also been applied to reduce the environmental impact of its production. Analytical techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring reproducibility for further studies.

In vivo studies using animal models have begun to explore the compound's pharmacokinetics and toxicity profile. Early results indicate moderate bioavailability and a favorable safety margin at therapeutic doses. However, challenges such as metabolic stability and tissue distribution remain to be addressed. Collaborative efforts between academia and industry are underway to develop derivatives with enhanced properties.

In conclusion, 4-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}-N-(2-phenylethyl)butanamide represents a promising scaffold for drug development. Its multifaceted biological activity and synthetic tractability position it as a valuable candidate for further investigation. Future research should focus on elucidating its precise molecular targets and optimizing its pharmacological profile for clinical translation.